Cas no 68973-36-4 (Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt)

• Product Name: Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt
• CAS No: 68973-36-4
• MF: C₂₇H₃₂N₂O₇S
• MW: 528.617186546326
• MDL: MFCD00077024
• CID: 500935
• PubChem ID: 14354936
• Update Time: 2025-05-23

Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt Chemical and Physical Properties

Names and Identifiers

• Z-Lys-OBzl?Benzenesulfonate
• NA-Z-L-LYSINE BENZYL ESTER BENZENESULFONATE SALT
• Nα-Z-L-lysine benzyl ester benzenesulfonate salt
• Z-Lys-OBzl · benzenesulfonate
• Z-LYS-OBZL BENZENESULFONATE
• Z-L-LYSINE BENZYL ESTER BENZENESULFONATE
• Z-LYSINE-OBZL BENZENESULFONATE
• Z-Lys-OBzl
• (S)-Benzyl 6-amino-2-(((benzyloxy)carbonyl)amino)hexanoate benzenesulfonate
• MFCD00077024
• AS-46942
• (S)-Benzyl6-amino-2-(((benzyloxy)carbonyl)amino)hexanoatebenzenesulfonate
• F10993
• benzenesulfonic acid;benzyl (2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanoate
• 68973-36-4
• (S)-benzyl 6-amino-2-(benzyloxycarbonylamino)hexanoate benzenesulfonate
• AKOS027327897
• Z-Lys-OBzl (benzenesulfonate)
• Nalpha-Z-L-lysine benzyl ester benzenesulfonate salt
• N2-[(Phenylmethoxy)carbonyl]-L-lysine Phenylmethyl Ester Benzenesulfonate; N2-Carboxy-L-lysine Dibenzyl Ester Benzenesulfonate;
• N2-[(Phenylmethoxy)carbonyl]-L-lysine-phenylmethyl Ester Benzensulfonic Acid
• HY-W558351
• CS-0670167
• Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt

• MDL： MFCD00077024
• Inchi： 1S/C21H26N2O4.C6H6O3S/c22-14-8-7-13-19(20(24)26-15-17-9-3-1-4-10-17)23-21(25)27-16-18-11-5-2-6-12-18;7-10(8,9)6-4-2-1-3-5-6/h1-6,9-12,19H,7-8,13-16,22H2,(H,23,25);1-5H,(H,7,8,9)/t19-;/m0./s1
• InChI Key： ZYQPTGXDPNAHSO-FYZYNONXSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@H](CCCCN)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 528.19300
• Monoisotopic Mass: 528.19302254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 14
• Complexity: 615
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 153.40000
• LogP: 6.25910

Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt

Comprehensive Overview of Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt (CAS No. 68973-36-4)

Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt (CAS No. 68973-36-4) is a specialized peptide derivative widely utilized in pharmaceutical research, organic synthesis, and biochemical applications. This compound, characterized by its benzyl ester and benzenesulfonate functional groups, serves as a critical intermediate in the synthesis of modified peptides and lysine-based compounds. Its unique structural properties make it invaluable for drug development, particularly in targeting enzyme inhibition and protease-resistant peptide design.

The growing interest in peptide therapeutics and bioconjugation techniques has propelled the demand for high-purity intermediates like Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt. Researchers frequently search for "lysine protection strategies" or "Z-group deprotection methods," highlighting its relevance in modern synthetic chemistry. The compound’s CAS No. 68973-36-4 is often queried in databases for structure-activity relationship (SAR) studies, underscoring its role in optimizing bioactive molecules.

One of the key advantages of this compound lies in its stability under various reaction conditions, making it suitable for solid-phase peptide synthesis (SPPS). Its benzenesulfonate salt form enhances solubility in polar solvents, addressing common challenges in peptide coupling reactions. Recent trends in "green chemistry" have also sparked interest in its application, as researchers explore eco-friendly alternatives for peptide modification without compromising yield.

In the context of drug delivery systems, Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt is investigated for its potential to improve bioavailability of peptide drugs. Queries like "peptide ester hydrolysis" or "benzyl group removal" reflect its utility in controlled-release formulations. Additionally, its compatibility with N-terminal protection techniques aligns with the rising demand for precision in biopharmaceutical manufacturing.

From a commercial perspective, suppliers emphasize the compound’s high purity (>98%) and compliance with GMP standards, catering to industries requiring rigorous quality control. The keyword "68973-36-4 supplier" frequently appears in procurement searches, indicating its niche yet essential role in the supply chain. Analytical techniques such as HPLC and NMR are routinely employed to verify its integrity, ensuring reproducibility in research outcomes.

Emerging applications in cancer research and immunotherapy further elevate the significance of this compound. Studies focusing on "lysine-targeted drug conjugates" often reference its derivatives, leveraging its modular design for payload attachment. This aligns with the broader shift toward personalized medicine, where tailored peptide constructs are pivotal.

In summary, Nα-Z-L-Lysine Benzyl Ester Benzenesulfonate Salt (CAS No. 68973-36-4) represents a versatile tool in both academic and industrial settings. Its integration into cutting-edge research—from peptide engineering to therapeutic development—demonstrates its enduring relevance. As the scientific community continues to explore innovative uses, this compound remains a cornerstone in advancing biochemical innovation.